2-Methoxymethyl-4-dimethylaminopyrimidine

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: 2-(methoxymethyl)-N,N-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C8H13N3O/c1-11(2)8-4-5-9-7(10-8)6-12-3/h4-5H,6H2,1-3H3
• InChI Key: LKGSQDNPAYSTBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)COC

Description

2-Methoxymethyl-4-dimethylaminopyrimidine is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxymethyl-4-dimethylaminopyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxymethyl-4-dimethylaminopyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 33% w/w solution of dimethylamine in ethanol (45 ml) was added dropwise to a stirred solution of 2-methoxymethyl-4-chloropyrimidine (7.54 g) in ethanol (100 ml), cooled over an ice bath. The mixture was allowed to warm to room temperature, and left to stand for 16 hours. After stripping, the residue was treated with water (100 ml), and extracted with chloroform. The extracts were dried (K2CO3) and stripped to give 2-methoxymethyl-4-dimethylaminopyrimidine (7.41 g) as an oil.